Methyl 5,5,7,7-tetramethyl-2-(naphthalene-2-carbonylamino)-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 5,5,7,7-tetramethyl-2-(naphthalene-2-carbonylamino)-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C24H26N2O3S/c1-23(2)13-17-18(22(28)29-5)21(30-19(17)24(3,4)26-23)25-20(27)16-11-10-14-8-6-7-9-15(14)12-16/h6-12,26H,13H2,1-5H3,(H,25,27)
• InChI Key: ACWAXZNKWZUQDK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(N1)(C)C)SC(=C2C(=O)OC)NC(=O)C3=CC4=CC=CC=C4C=C3)C
• Molecular Formula: C24H26N2O3S
• Molecular Weight: 422.5 g/mol

Description

The compound contains several functional groups including a carboxylate ester, an amide, and a thieno[2,3-c]pyridine ring system. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The compound has a complex structure with multiple ring systems. The thieno[2,3-c]pyridine ring system is a fused ring system that contains both sulfur and nitrogen atoms. This type of ring system is often found in biologically active compounds.

Scientific Research Applications

Organic Synthesis and Catalysis A study by Zhu, Lan, and Kwon (2003) demonstrates the application of similar compounds in organic synthesis, showcasing an expedient phosphine-catalyzed [4 + 2] annulation process. This methodology facilitates the synthesis of highly functionalized tetrahydropyridines, highlighting the utility of these compounds in constructing complex molecular architectures with significant efficiency and regioselectivity (Zhu, Lan, & Kwon, 2003).

Polymer Science and Materials In the realm of polymer science, Yang and Chen (1993) developed new poly(amide-imide)s incorporating bis(phenoxy)naphthalene moieties. These polymers exhibit exceptional solubility in polar solvents and can be cast into transparent, tough films. Their work underscores the significance of naphthalene derivatives in designing advanced materials with desirable thermal and mechanical properties (Yang & Chen, 1993).

Sensing and Detection Technologies Gosavi-Mirkute et al. (2017) explored the synthesis and application of naphthoquinone-based chemosensors for detecting transition metal ions. These sensors exhibit remarkable selectivity towards Cu2+ ions, changing color upon complexation. This research highlights the potential of structurally similar compounds in developing sensitive, selective detection systems for environmental monitoring and analytical chemistry (Gosavi-Mirkute et al., 2017).

Future Directions

The potential biological activity of this compound could make it a subject of future research. Scientists might investigate its potential uses in medicine or its environmental impact.